Cas no 3760-59-6 (2,5-dimethyl-2,3-dihydrothiophen-3-one)

2,5-Dimethyl-2,3-dihydrothiophen-3-one is a sulfur-containing heterocyclic compound with a ketone functional group, commonly utilized in organic synthesis and pharmaceutical intermediates. Its unique thiophene-derived structure offers reactivity advantages in cyclization and functionalization reactions. The compound exhibits stability under standard conditions, facilitating handling and storage. Its molecular framework serves as a versatile precursor for the development of more complex sulfur-based molecules, including potential bioactive agents. The presence of both methyl substituents and a ketone group enhances its utility in selective transformations, making it valuable for fine chemical applications. Suitable for controlled laboratory use with proper safety precautions.

2,5-dimethyl-2,3-dihydrothiophen-3-one structure

3760-59-6 structure

Product Name:2,5-dimethyl-2,3-dihydrothiophen-3-one

CAS No:3760-59-6

MF:C₆H₈OS

MW:128.192120552063

MDL:MFCD24691856

CID:1484882

PubChem ID:10219439

Update Time:2025-06-07

2,5-dimethyl-2,3-dihydrothiophen-3-one Chemical and Physical Properties

Names and Identifiers

- 2,5-dimethylthiophen-3-one
- 3(2H)-Thiophenone, 2,5-dimethyl-
- 2,5-dimethyl-2,3-dihydrothiophen-3-one
- 3(2H)-Thiophenone,2,5-dimethyl-
- SCHEMBL8076256
- 2,5-dimethylthiophen-3(2H)-one
- DTXSID80958651
- 3760-59-6
- MDL： MFCD24691856
- Inchi： 1S/C6H8OS/c1-4-3-6(7)5(2)8-4/h3,5H,1-2H3
- InChI Key： ADSJGERWYXNGTJ-UHFFFAOYSA-N
- SMILES： S1C(C)=CC(C1C)=O

Computed Properties

Exact Mass: 128.02964
Monoisotopic Mass: 128.02958605g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 42.4Å²

Experimental Properties

PSA: 17.07

2,5-dimethyl-2,3-dihydrothiophen-3-one Pricemore >>

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